Cas no 916791-84-9 (2-Chloro-3-(fluoromethyl)benzoic acid)

• Product Name: 2-Chloro-3-(fluoromethyl)benzoic acid
• CAS No: 916791-84-9
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• CID: 891510
• PubChem ID: 29919756
• Update Time: 2025-05-26

2-Chloro-3-(fluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(fluoromethyl)benzoic acid
• 2-CHLORO-3-FLUOROMETHYLBENZOIC ACID
• QC-7511
• 916791-84-9
• AKOS006286224
• DTXSID90652092
• A844033
• FT-0691609
• 2-Chloro-3-(fluoromethyl)benzoicacid
• DB-079140

• Inchi： 1S/C8H6ClFO2/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： SJHZEBTYJZSYKN-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC=CC=1CF

Computed Properties

• Exact Mass: 188.00400
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.50770

Additional information on 2-Chloro-3-(fluoromethyl)benzoic acid

Introduction to 2-Chloro-3-(fluoromethyl)benzoic acid (CAS No. 916791-84-9)

2-Chloro-3-(fluoromethyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 916791-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its chloro and fluoromethyl substituents, which endow it with unique chemical properties and reactivity. The presence of these functional groups makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The structural configuration of 2-Chloro-3-(fluoromethyl)benzoic acid consists of a benzene ring substituted at the 2-position with a chlorine atom and at the 3-position with a fluoromethyl group. This arrangement not only influences its electronic distribution but also its interaction with biological targets. The chloro group, being electron-withdrawing, can modulate the reactivity of the aromatic ring, while the fluoromethyl group introduces additional electronic complexity that can enhance binding affinity in drug design. Such structural features are particularly relevant in the context of modern medicinal chemistry, where optimizing both potency and selectivity is paramount.

In recent years, there has been a growing interest in benzoic acid derivatives as pharmacophores due to their demonstrated efficacy across a wide range of therapeutic applications. 2-Chloro-3-(fluoromethyl)benzoic acid has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have highlighted its utility in developing compounds that interact with enzymes involved in metabolic disorders and inflammation. The fluorine atom, in particular, has been shown to improve metabolic stability and oral bioavailability, making such derivatives attractive for clinical development.

One of the most compelling aspects of 2-Chloro-3-(fluoromethyl)benzoic acid is its versatility as a synthetic precursor. Researchers have leveraged its reactivity to construct more complex molecules through various chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and esterification. These reactions enable the introduction of additional functional groups or side chains, tailoring the properties of the final product to meet specific biological requirements. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, where precise modulation of binding interactions is crucial.

The pharmaceutical industry has also recognized the importance of 2-Chloro-3-(fluoromethyl)benzoic acid in drug discovery pipelines. Its incorporation into lead compounds has led to several promising candidates entering preclinical testing phases. Notably, modifications at the 2-chloro and 3-fluoromethyl positions have been shown to enhance binding to protein targets while minimizing off-target effects. This balance is critical for ensuring therapeutic efficacy and safety profile in patients. The compound’s role as a scaffold for structure-activity relationship (SAR) studies underscores its significance in rational drug design.

Advances in computational chemistry have further enhanced the utility of 2-Chloro-3-(fluoromethyl)benzoic acid by enabling virtual screening and molecular docking simulations. These methods allow researchers to predict how different derivatives might interact with biological targets before conducting costly wet-lab experiments. The combination of experimental data with computational insights has accelerated the discovery process significantly. For instance, machine learning models trained on datasets containing 2-Chloro-3-(fluoromethyl)benzoic acid derivatives have successfully predicted new molecular entities with improved pharmacokinetic profiles.

The agrochemical sector has also benefited from the exploration of 2-Chloro-3-(fluoromethyl)benzoic acid derivatives. These compounds have been investigated for their potential as intermediates in synthesizing novel pesticides and herbicides. The unique combination of chloro and fluoromethyl groups provides a scaffold that can be modified to target specific pests or plant pathogens while maintaining environmental safety. Such developments are essential for addressing challenges related to agricultural productivity and sustainability.

Future research directions for 2-Chloro-3-(fluoromethyl)benzoic acid may focus on expanding its applications into emerging therapeutic areas such as oncology and neurology. The ability to fine-tune its structure makes it an ideal candidate for developing targeted therapies that address unmet medical needs. Additionally, green chemistry principles may be applied to optimize synthetic routes, reducing environmental impact without compromising yield or purity standards.

In conclusion,2-Chloro-3-(fluoromethyl)benzoic acid (CAS No. 916791-84-9) represents a versatile and valuable compound in modern chemical synthesis and drug development. Its unique structural features offer numerous opportunities for innovation across pharmaceuticals and agrochemicals alike. As research continues to uncover new applications for this derivative, it is likely to remain a cornerstone material in both academic laboratories and industrial settings.